1,2-bis(15-oxapentacosa-10,12-diynoyl)-sn-phosphocholine
1,2-bis(15-oxapentacosa-10,12-diynoyl)-sn-phosphocholine
Brand Name:
Vulcanchem
CAS No.:
148077-85-4
VCID:
VC0130330
InChI:
InChI=1S/C56H96NO10P/c1-6-8-10-12-14-28-34-40-47-62-49-42-36-30-24-20-16-18-22-26-32-38-44-55(58)64-52-54(53-66-68(60,61)65-51-46-57(3,4)5)67-56(59)45-39-33-27-23-19-17-21-25-31-37-43-50-63-48-41-35-29-15-13-11-9-7-2/h54H,6-23,26-29,32-35,38-41,44-53H2,1-5H3/t54-/m1/s1
SMILES:
CCCCCCCCCCOCC#CC#CCCCCCCCCC(=O)OCC(COP(=O)([O-])OCC[N+](C)(C)C)OC(=O)CCCCCCCCC#CC#CCOCCCCCCCCCC
Molecular Formula:
C56H96NO10P
Molecular Weight:
974.3 g/mol
1,2-bis(15-oxapentacosa-10,12-diynoyl)-sn-phosphocholine
CAS No.: 148077-85-4
Main Products
VCID: VC0130330
Molecular Formula: C56H96NO10P
Molecular Weight: 974.3 g/mol
| CAS No. | 148077-85-4 |
|---|---|
| Product Name | 1,2-bis(15-oxapentacosa-10,12-diynoyl)-sn-phosphocholine |
| Molecular Formula | C56H96NO10P |
| Molecular Weight | 974.3 g/mol |
| IUPAC Name | [(2R)-2,3-bis(14-decoxytetradeca-10,12-diynoyloxy)propyl] 2-(trimethylazaniumyl)ethyl phosphate |
| Standard InChI | InChI=1S/C56H96NO10P/c1-6-8-10-12-14-28-34-40-47-62-49-42-36-30-24-20-16-18-22-26-32-38-44-55(58)64-52-54(53-66-68(60,61)65-51-46-57(3,4)5)67-56(59)45-39-33-27-23-19-17-21-25-31-37-43-50-63-48-41-35-29-15-13-11-9-7-2/h54H,6-23,26-29,32-35,38-41,44-53H2,1-5H3/t54-/m1/s1 |
| Standard InChIKey | XQBMMXSSETXKPX-AXAMJWTMSA-N |
| Isomeric SMILES | CCCCCCCCCCOCC#CC#CCCCCCCCCC(=O)OC[C@H](COP(=O)([O-])OCC[N+](C)(C)C)OC(=O)CCCCCCCCC#CC#CCOCCCCCCCCCC |
| SMILES | CCCCCCCCCCOCC#CC#CCCCCCCCCC(=O)OCC(COP(=O)([O-])OCC[N+](C)(C)C)OC(=O)CCCCCCCCC#CC#CCOCCCCCCCCCC |
| Canonical SMILES | CCCCCCCCCCOCC#CC#CCCCCCCCCC(=O)OCC(COP(=O)([O-])OCC[N+](C)(C)C)OC(=O)CCCCCCCCC#CC#CCOCCCCCCCCCC |
| Synonyms | 1,2-bis(15-oxapentacosa-10,12-diynoyl)-sn-phosphocholine 1,2-bis(OPDYN)-PC |
| PubChem Compound | 3083429 |
| Last Modified | Nov 11 2021 |
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